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Compound of Interest

Compound Name: 5-Methoxytracheloside

Cat. No.: B15595627

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure elucidation
of 5-Methoxytracheloside, a novel lignan glycoside. Designed for researchers, scientists, and
professionals in drug development, this document details the spectroscopic analysis and
experimental protocols that defined the compound's molecular framework.

Introduction

5-Methoxytracheloside is a naturally occurring lignan glycoside isolated from the stems and
leaves of Trachelospermum jasminoides. Lignans are a class of polyphenols that exhibit a wide
range of biological activities, making them of significant interest in pharmaceutical research.
The precise determination of their chemical structure is fundamental for understanding their
bioactivity and for potential synthetic efforts. This guide outlines the key spectroscopic data and
methodologies employed in the structural determination of 5-Methoxytracheloside.

Isolation of 5-Methoxytracheloside

The isolation of 5-Methoxytracheloside from its natural source involves a multi-step extraction
and chromatographic purification process.

Experimental Protocol: Isolation and Purification

o Extraction: The air-dried and powdered stems and leaves of Trachelospermum jasminoides
are extracted with 80% ethanol at room temperature. The resulting extract is then
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concentrated under reduced pressure to yield a crude extract.

o Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with petroleum ether, ethyl acetate, and n-butanol. The ethyl acetate fraction, containing the
compounds of interest, is collected.

o Column Chromatography: The ethyl acetate extract is subjected to column chromatography
on a silica gel column. The column is eluted with a gradient of chloroform and methanol.

o Further Purification: Fractions containing 5-Methoxytracheloside are further purified using
repeated column chromatography on silica gel and Sephadex LH-20, followed by preparative
High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Spectroscopic Data and Structure Elucidation

The chemical structure of 5-Methoxytracheloside was elucidated through a combination of
spectroscopic techniques, including *H NMR, 3C NMR, and High-Resolution Electrospray
lonization Mass Spectrometry (HRESIMS).

Quantitative Spectroscopic Data

The following tables summarize the *H and 13C NMR spectroscopic data for 5-
Methoxytracheloside.

Table 1: *H NMR (500 MHz, CDs0OD) Data for 5-Methoxytracheloside
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Position OoH (ppm) Multiplicity J (Hz)
2 6.79 d 1.5

6 6.67 d 1.5

7 2.95 m

7 4.21 d 9.0

8 2.65 m

8' 4.69 d 5.0

9 4.15 m

9 3.85 m

2' 6.99 d 2.0

5' 6.81 d 8.0

6' 6.88 dd 8.0,2.0
3-OCHs 3.84 s

4-OCHs 3.87 S

5-OCHs 3.82 s

3'-OCHs 3.89 s

Glucosyl Moiety

1" 4.88 d 7.5

2" 3.49 m

3" 3.45 m

4" 3.41 m

5" 3.38 m

6" 3.88 m

6" 3.71 m
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Table 2: 13C NMR (125 MHz, CDsOD) Data for 5-Methoxytracheloside
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Position oC (ppm)
1 134.1
2 107.5
3 154.4
4 138.8
5 154.4
6 104.8
7 38.9
8 46.8
9 72.8
1 132.9
2 112.9
3 150.5
4 149.2
5' 116.8
6' 121.7
7 54.1
8' 83.5
9' 178.5
3-OCHs 56.5
4-OCHs 61.1
5-OCHs 56.5
3'-OCHs 56.6

Glucosyl Moiety
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1" 103.2
2" 75.0
3" 78.1
4" 71.6
5" 77.9
6" 62.7

Mass Spectrometry and Optical Rotation

o HRESIMS: The molecular formula of 5-Methoxytracheloside was determined to be
C27H34012 based on the HRESIMS data, which showed a sodium adduct ion [M+Na]* at m/z
573.1948 (calculated for C27H34012Na, 573.1948).

» Optical Rotation: The specific optical rotation was measured as [0]D2° -28.5 (c 0.1, MeOH).

Visualizing the Elucidation Workflow

The following diagram illustrates the general workflow for the chemical structure elucidation of

5-Methoxytracheloside.
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture of 5-
Methoxytracheloside: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595627#5-methoxytracheloside-chemical-

structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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